molecular formula C20H21BrClN3 B5553317 N-(2-bromo-3-phenyl-2-propen-1-ylidene)-4-(4-chlorobenzyl)-1-piperazinamine

N-(2-bromo-3-phenyl-2-propen-1-ylidene)-4-(4-chlorobenzyl)-1-piperazinamine

Cat. No. B5553317
M. Wt: 418.8 g/mol
InChI Key: DUCTZLXAMMEEFV-ONRFTTIKSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This chemical belongs to a class of compounds characterized by the presence of a piperazine ring, a functional group known for its versatility in medicinal chemistry. The compound's structure suggests potential applications in receptor modulation due to the piperazine core, which is commonly utilized in the design of pharmacologically active molecules.

Synthesis Analysis

The synthesis of related compounds involves multi-step organic reactions, starting from basic building blocks like chlorobenzene derivatives and proceeding through steps like elimination reactions, reduction, bromination, and final assembly with piperazine or its derivatives. For example, the preparation of similar compounds has demonstrated the use of bromomethyl derivatives and piperazine under optimized conditions to achieve high yields (Bi, 2014).

Scientific Research Applications

Synthesis and Structural Analysis

  • Synthesis Processes : Research has been conducted on the synthesis of compounds related to N-(2-bromo-3-phenyl-2-propen-1-ylidene)-4-(4-chlorobenzyl)-1-piperazinamine. For instance, the study by Wang Jin-peng (2013) discusses the synthesis of 2-[4-[(4-chlorophenyl)(phenyl)methyl]piperazin-1-yl]ethanol, a compound with a structure somewhat similar to the one .

  • Crystal Structure Analysis : The research by K. Kumara et al. (2017) on novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives provides insights into crystal structure studies and density functional theory (DFT) calculations, which are key in understanding the properties of such compounds.

Potential Therapeutic Applications

  • Anticancer Activity : The study by L. Yurttaş et al. (2014) investigates 1,2,4-triazine derivatives bearing piperazine amide moiety for potential anticancer activities, particularly against breast cancer cells. This suggests a potential therapeutic application for similar compounds.

  • Anticonvulsant and Antimicrobial Activities : The research by M. Aytemi̇r et al. (2004) on 3‐Hydroxy‐6‐methyl‐2‐substituted 4H‐Pyran‐4‐one derivatives, which includes piperazine derivatives, explores their anticonvulsant and antimicrobial activities.

  • Antimuscarinic Activity : The study by C. Kaiser et al. (1993) on substituted 1-phenyl-3-piperazinyl-2-propanones with antimuscarinic activity highlights the potential use of such compounds in treating urinary incontinence associated with bladder muscle instability.

properties

IUPAC Name

(E,Z)-2-bromo-N-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]-3-phenylprop-2-en-1-imine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H21BrClN3/c21-19(14-17-4-2-1-3-5-17)15-23-25-12-10-24(11-13-25)16-18-6-8-20(22)9-7-18/h1-9,14-15H,10-13,16H2/b19-14-,23-15+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DUCTZLXAMMEEFV-ONRFTTIKSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CC2=CC=C(C=C2)Cl)N=CC(=CC3=CC=CC=C3)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CN(CCN1CC2=CC=C(C=C2)Cl)/N=C/C(=C/C3=CC=CC=C3)/Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H21BrClN3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

418.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.